Cas no 737-53-1 (4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE)
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile is a heterocyclic organic compound featuring a pyrimidine core substituted with chloro, phenyl, and nitrile functional groups. Its molecular structure (C17H10ClN3) combines aromatic stability with reactive sites, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic reactivity, while the nitrile moiety offers further derivatization potential. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in cross-coupling reactions, nucleophilic substitutions, or as a building block for fused ring systems. Its crystalline form facilitates precise handling in research applications. The electron-withdrawing effects of substituents influence its electronic properties, making it valuable for designing bioactive molecules or functional materials.
737-53-1 structure
Product Name:4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE
CAS No:737-53-1
MF:C17H10ClN3
MW:291.734402179718
MDL:MFCD00139463
CID:3029732
PubChem ID:817653
Update Time:2025-07-02
4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE Chemical and Physical Properties
Names and Identifiers
-
- 4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE
- SB59911
- 1E-085S
- 4-Chloro-2,6-diphenyl-5-pyrimidonitrile
- 4-chloro-2,6-diphenylpyrimidine-5-carbonitrile
- SCHEMBL19305511
- HMS1364I02
- AKOS005081817
- MFCD00139463
- Bionet2_000178
- AC-907/25014334
- 737-53-1
-
- MDL: MFCD00139463
- Inchi: 1S/C17H10ClN3/c18-16-14(11-19)15(12-7-3-1-4-8-12)20-17(21-16)13-9-5-2-6-10-13/h1-10H
- InChI Key: FXVYKSWPLLEZMX-UHFFFAOYSA-N
- SMILES: ClC1=C(C#N)C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 291.056
- Monoisotopic Mass: 291.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 49.6Ų
4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C147230-25mg |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile |
737-53-1 | 25mg |
$ 230.00 | 2022-06-06 | ||
| TRC | C147230-50mg |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile |
737-53-1 | 50mg |
$ 380.00 | 2022-06-06 | ||
| Matrix Scientific | 163881-500mg |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile |
737-53-1 | 500mg |
$918.00 | 2023-09-06 | ||
| Matrix Scientific | 163881-1g |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile |
737-53-1 | 1g |
$1836.00 | 2023-09-06 | ||
| Matrix Scientific | 163881-5g |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile |
737-53-1 | 5g |
$7343.00 | 2023-09-06 | ||
| Chemenu | CM524783-1g |
4-Chloro-2,6-diphenylpyrimidine-5-carbonitrile |
737-53-1 | 95% | 1g |
$600 | 2023-02-01 | |
| abcr | AB579370-500 mg |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile; . |
737-53-1 | 500MG |
€678.60 | 2023-07-11 | ||
| abcr | AB579370-1 g |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile; . |
737-53-1 | 1g |
€1,312.80 | 2023-07-11 | ||
| abcr | AB579370-500mg |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile; . |
737-53-1 | 500mg |
€678.60 | 2025-04-16 | ||
| abcr | AB579370-1g |
4-Chloro-2,6-diphenyl-5-pyrimidinecarbonitrile; . |
737-53-1 | 1g |
€1312.80 | 2025-04-16 |
4-CHLORO-2,6-DIPHENYL-5-PYRIMIDINECARBONITRILE Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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